Cas no 1808-63-5 (16-Methyl-16-dehydropregnenolone)

• Product Name: 16-Methyl-16-dehydropregnenolone
• CAS No: 1808-63-5
• MF: C₂₂H₃₂O₂
• MW: 328.488286972046
• CID: 215983
• PubChem ID: 102166
• Update Time: 2025-09-22

16-Methyl-16-dehydropregnenolone Chemical and Physical Properties

Names and Identifiers

• Pregna-5,16-dien-20-one,3-hydroxy-16-methyl-, (3b)- (9CI)
• 3beta-hydroxy-16-methylpregna-5,16-dien-20-one
• (3beta)-3-hydroxy-16-methylpregna-5,16-dien-20-one
• DTXSID40939385
• 3-Hydroxy-16-methylpregna-5,16-dien-20-one
• Pregna-5,16-dien-20-one, 3-hydroxy-16-methyl-, (3beta)-
• NS00047923
• EINECS 217-311-4
• 3-Hydroxy-16-methylpregna-5,16-dien-20-one #
• 1-[(3S,8R,9S,10R,13S,14S)-3-hydroxy-10,13,16-trimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• 1808-63-5
• SCHEMBL8643228
• Pregna-5,16-dien-20-one, 3-hydroxy-16-methyl-, (3.beta.)-
• Pregna-5,16-dien-20-one, 3.beta.-hydroxy-16-methyl-
• WYOKDIKHIXWWOC-LXIBVNSESA-N
• 16-Methyl-16-dehydropregnenolone

• Inchi： 1S/C22H32O2/c1-13-11-19-17-6-5-15-12-16(24)7-9-21(15,3)18(17)8-10-22(19,4)20(13)14(2)23/h5,16-19,24H,6-12H2,1-4H3/t16-,17+,18-,19-,21-,22-/m0/s1
• InChI Key： WYOKDIKHIXWWOC-LXIBVNSESA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@H]1[C@@H]3CC(C)=C(C(C)=O)[C@@]3(C)CC[C@@H]12

Computed Properties

• Exact Mass: 328.24036
• Monoisotopic Mass: 328.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids